Cas no 90408-05-2 (ethyl 2-azidobenzoate)

Ethyl 2-azidobenzoate is a versatile organic compound commonly used as a key intermediate in synthetic chemistry, particularly in click chemistry and heterocycle synthesis. Its azido group enables efficient participation in Huisgen cycloaddition reactions, facilitating the formation of triazole derivatives. The ester functionality further enhances its reactivity, allowing for subsequent transformations such as hydrolysis or transesterification. This compound is valued for its stability under standard conditions and its compatibility with a range of solvents, making it suitable for diverse applications in pharmaceutical and materials research. Its well-defined reactivity profile ensures reliable performance in multi-step synthetic routes.

ethyl 2-azidobenzoate structure

Product Name:ethyl 2-azidobenzoate

CAS No:90408-05-2

MF:C₉H₉N₃O₂

MW:191.186661481857

MDL:MFCD24453026

CID:4301540

PubChem ID:13148687

Update Time:2025-11-02

ethyl 2-azidobenzoate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2-azido-, ethyl ester
- ethyl2-azidobenzoate
- AKOS040814981
- F2157-0559
- 90408-05-2
- G54035
- EN300-8757417
- ethyl 2-azidobenzoate
- MDL： MFCD24453026
- Inchi： 1S/C9H9N3O2/c1-2-14-9(13)7-5-3-4-6-8(7)11-12-10/h3-6H,2H2,1H3
- InChI Key： RUFXXUICVBVRCX-UHFFFAOYSA-N
- SMILES： C(C1C=CC=CC=1N=[N+]=[N-])(=O)OCC

Computed Properties

Exact Mass: 191.069476538Da
Monoisotopic Mass: 191.069476538Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 40.7Å²

ethyl 2-azidobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-8757417-0.05g	ethyl 2-azidobenzoate	90408-05-2	95.0%	0.05g	$101.0	2025-03-21
Enamine	EN300-8757417-0.1g	ethyl 2-azidobenzoate	90408-05-2	95.0%	0.1g	$152.0	2025-03-21
Enamine	EN300-8757417-0.25g	ethyl 2-azidobenzoate	90408-05-2	95.0%	0.25g	$216.0	2025-03-21
Enamine	EN300-8757417-0.5g	ethyl 2-azidobenzoate	90408-05-2	95.0%	0.5g	$407.0	2025-03-21
Enamine	EN300-8757417-1.0g	ethyl 2-azidobenzoate	90408-05-2	95.0%	1.0g	$528.0	2025-03-21
Enamine	EN300-8757417-2.5g	ethyl 2-azidobenzoate	90408-05-2	95.0%	2.5g	$1034.0	2025-03-21
Enamine	EN300-8757417-5.0g	ethyl 2-azidobenzoate	90408-05-2	95.0%	5.0g	$1530.0	2025-03-21
Enamine	EN300-8757417-10.0g	ethyl 2-azidobenzoate	90408-05-2	95.0%	10.0g	$2269.0	2025-03-21
Enamine	EN300-8757417-1g	ethyl 2-azidobenzoate	90408-05-2	95%	1g	$528.0	2023-09-01
Enamine	EN300-8757417-5g	ethyl 2-azidobenzoate	90408-05-2	95%	5g	$1530.0	2023-09-01